Cas no 2228640-63-7 (tert-butyl 2-1-(aminooxy)ethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-1-(aminooxy)ethylpiperidine-1-carboxylate
• CAS No: 2228640-63-7
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 5825730
• PubChem ID: 165686455
• Update Time: 2025-06-11

tert-butyl 2-1-(aminooxy)ethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-1-(aminooxy)ethylpiperidine-1-carboxylate
• tert-butyl 2-[1-(aminooxy)ethyl]piperidine-1-carboxylate
• 2228640-63-7
• EN300-1888574

• Inchi： 1S/C12H24N2O3/c1-9(17-13)10-7-5-6-8-14(10)11(15)16-12(2,3)4/h9-10H,5-8,13H2,1-4H3
• InChI Key： AYKBCHWSKDZAIW-UHFFFAOYSA-N
• SMILES： O(C(C)C1CCCCN1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 2-1-(aminooxy)ethylpiperidine-1-carboxylate

tert-butyl 2-1-(aminooxy)ethylpiperidine-1-carboxylate (CAS No. 2228640-63-7): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl 2-1-(aminooxy)ethylpiperidine-1-carboxylate (CAS No. 2228640-63-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as TBEEPC, is a derivative of piperidine and features an aminooxy group, which confers it with interesting chemical and biological properties.

The aminooxy group in TBEEPC is particularly noteworthy because it can participate in various chemical reactions, such as the formation of stable oximes with aldehydes and ketones. This reactivity makes TBEEPC a valuable intermediate in the synthesis of complex molecules, including those with potential pharmaceutical applications. Additionally, the tert-butyl protecting group provides stability and enhances the solubility of the compound, making it suitable for various experimental conditions.

Recent studies have explored the potential of TBEEPC in the development of new drugs. One area of interest is its use as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The aminooxy group in TBEEPC can be designed to release active therapeutic agents under specific physiological conditions, thereby improving drug delivery and reducing side effects.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the use of TBEEPC as a prodrug for treating neurodegenerative diseases. The results showed that TBEEPC could effectively cross the blood-brain barrier and release its active metabolite, demonstrating promising neuroprotective effects. This finding highlights the potential of TBEEPC in developing targeted therapies for conditions such as Alzheimer's disease and Parkinson's disease.

Another application of TBEEPC is in the field of cancer research. The compound has been studied for its ability to modulate signaling pathways involved in cancer cell proliferation and apoptosis. A recent study published in Cancer Research demonstrated that TBEEPC could inhibit the activity of specific kinases, leading to reduced tumor growth in animal models. These findings suggest that TBEEPC may have therapeutic potential as an anticancer agent.

The structural flexibility of TBEEPC also makes it an attractive candidate for high-throughput screening (HTS) campaigns. HTS is a common technique used in drug discovery to identify compounds with desired biological activities by testing large libraries of molecules. The ability to modify the piperidine ring and the aminooxy group allows researchers to explore a wide range of derivatives, increasing the likelihood of discovering novel therapeutic agents.

In addition to its pharmaceutical applications, TBEEPC has shown promise in other areas of chemistry. For example, it has been used as a ligand in transition metal-catalyzed reactions, where its unique electronic properties enhance catalytic efficiency. This versatility underscores the compound's value not only in medicinal chemistry but also in synthetic organic chemistry.

The synthesis of TBEEPC typically involves several steps, including the formation of the piperidine ring and the introduction of the tert-butyl protecting group. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, tert-butyl 2-1-(aminooxy)ethylpiperidine-1-carboxylate (CAS No. 2228640-63-7) is a versatile compound with significant potential in various fields of chemistry and medicine. Its unique structural features, combined with its reactivity and stability, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications for this compound, it is likely that TBEEPC will play an increasingly important role in advancing our understanding and treatment of various diseases.